Cas no 1807222-53-2 (Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate)

• Product Name: Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate
• CAS No: 1807222-53-2
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 4946252
• Update Time: 2025-05-24

Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate

• Inchi： 1S/C12H13BrN2O2/c1-2-17-12(16)5-8-3-9(6-14)10(7-15)4-11(8)13/h3-4H,2,5-6,14H2,1H3
• InChI Key： BGNXONKTIAAVNL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(CN)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate

Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate (CAS No. 1807222-53-2): A Comprehensive Overview

Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate (CAS No. 1807222-53-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, presents a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies. The molecular structure of this compound incorporates several key functional groups, including an amino group, a bromine substituent, and a cyano group, which contribute to its distinct chemical properties and reactivity.

The Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate molecule is derived from a phenylacetic acid derivative, with modifications that enhance its pharmacological potential. The presence of the amino group at the 5-position and the bromine atom at the 2-position introduces specific interactions with biological targets, making it an attractive scaffold for drug design. Furthermore, the cyano group at the 4-position adds another layer of reactivity, enabling further functionalization and diversification of derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. The Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate has been investigated for its potential role in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders. Studies have shown that compounds with similar structural motifs can interact with enzymes and receptors involved in these pathways, leading to therapeutic effects.

One of the most compelling aspects of Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate is its versatility in synthetic chemistry. The compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored properties. For instance, the amino group can be further functionalized into amides or ureas, while the bromine atom can undergo cross-coupling reactions to introduce aryl or heteroaryl groups.

The pharmacological activity of Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate has been explored in several preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. Additionally, preliminary data suggest that it may exhibit chemopreventive properties by modulating signaling pathways involved in cancer cell proliferation and survival. The cyano group has been particularly noted for its ability to enhance binding affinity to certain biological targets, potentially improving drug efficacy.

The synthesis of Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and further development of derivatives.

In conclusion, Ethyl 5-aminomethyl-2-bromo-4-cyanophenylacetate (CAS No. 1807222-53-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and biochemical research. As ongoing studies continue to uncover new therapeutic applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics targeting various human diseases.